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Compound of Interest

Compound Name: Fenothiocarb

Cat. No.: B1672524 Get Quote

For immediate release

This document provides essential safety and logistical information for the proper disposal of

fenothiocarb, a thiocarbamate acaricide. Adherence to these procedures is critical for ensuring

personnel safety and environmental protection. This guide is intended for researchers,

scientists, and drug development professionals who may handle this compound in a laboratory

setting.

Immediate Safety and Disposal Overview
Fenothiocarb is classified as harmful if swallowed and very toxic to aquatic life, necessitating

stringent disposal protocols.[1] Improper disposal can lead to environmental contamination and

potential harm to human health. The primary and recommended method for the disposal of

fenothiocarb waste is to engage a licensed and authorized waste disposal contractor.[2]

Key Disposal Principles:
Do Not Dispose Down the Drain: Never dispose of fenothiocarb or its containers in sinks or

drains. This can lead to contamination of waterways.

Consult the Safety Data Sheet (SDS): The SDS for fenothiocarb provides specific

information on handling, storage, and disposal.

Follow Local Regulations: Waste disposal regulations can vary. Always adhere to local and

national guidelines for hazardous chemical waste.
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Empty Containers: Ensure containers are completely empty before disposal.[2] These should

be managed in accordance with local regulations for recycling or waste.[2]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative and qualitative information

related to the hazards and disposal of fenothiocarb.

Parameter Value/Statement Source

GHS Hazard Statements

H302: Harmful if

swallowedH400: Very toxic to

aquatic life

[1]

GHS Precautionary Statement

(Disposal)

P501: Dispose of contents/

container to an approved

waste disposal plant

Primary Disposal Method

Subcontract to a waste

disposer authorized by a

Prefectural Governor.

Contaminated Packaging

Empty the packaging

completely prior to disposal.

Empty containers should be

taken for recycle, recovery or

waste in accordance with local

regulation.

General Advice for Pesticide

Disposal

Dispose of pesticides as

instructed on the product label

under the "Storage and

Disposal" statement.

Unwanted pesticides should

be treated as household

hazardous waste and taken to

a designated collection facility.

Disposal Workflow
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The following diagram outlines the decision-making process and procedural steps for the

proper disposal of fenothiocarb waste in a laboratory setting.
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Caption: Workflow for the proper disposal of fenothiocarb waste.

Experimental Protocols
Currently, there are no standardized, widely accepted experimental protocols for the in-lab

degradation or detoxification of fenothiocarb that are suitable for routine disposal by

laboratory personnel. The chemical stability of fenothiocarb and the potential for hazardous

degradation byproducts make such procedures complex and risky without specialized

equipment and expertise. Therefore, the recommended and safest approach is to utilize

professional waste management services.

For any accidental release, the immediate priority is to ventilate the area and prevent

unauthorized personnel from entering. Isolate the leakage area and wear appropriate personal

protective equipment. The spilled material should be collected and placed in a suitable

container for disposal by a licensed professional.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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